1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride
Overview
Description
1-(4-Bromophenyl)-1H-pyrazol-5-amine hydrochloride, also known as 4-BP-PY, is a synthetic organic compound that is widely used in scientific research. It is a structural analog of the neurotransmitter dopamine, and has been used in numerous studies to investigate the effects of dopamine on various biochemical and physiological processes.
Scientific Research Applications
1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride has been used in a wide range of scientific research applications. It has been used to study the effects of dopamine on various biochemical and physiological processes, including learning and memory, reward behavior, and addiction. It has also been used to study the effects of dopamine on cellular metabolism, as well as its role in the regulation of gene expression. Additionally, this compound has been used to study the effects of dopamine on the immune system, as well as its role in the development of neurological disorders.
Mechanism of Action
1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride acts as a partial agonist of the dopamine D2 receptor. It binds to the receptor and activates it, resulting in the release of dopamine and other neurotransmitters. It also acts as an antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, as well as to increase the activity of the dopamine D2 receptor. It has also been shown to increase the levels of serotonin in the brain, as well as to increase the activity of the serotonin 5-HT2A receptor. Additionally, this compound has been shown to have an antidepressant effect and to improve learning and memory.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride in lab experiments is that it is a relatively inexpensive and readily available compound. Additionally, it is relatively easy to synthesize, and can be used in a wide range of experiments. The main limitation is that it is a relatively new compound, and there is still much to be learned about its effects on various biochemical and physiological processes.
Future Directions
Future research on 1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride should focus on further elucidating its mechanism of action and its effects on various biochemical and physiological processes. Additionally, research should focus on exploring its potential therapeutic applications, such as its use in the treatment of depression and other neurological disorders. Furthermore, research should focus on exploring its potential use as a biomarker for various diseases, as well as its potential use in the diagnosis and treatment of cancer. Finally, research should focus on exploring its potential use in the development of novel drugs and therapies.
Synthesis Methods
1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride can be synthesized in a three-step process. The first step involves reacting 4-bromophenylhydrazine hydrochloride with 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid in anhydrous acetonitrile. The second step involves the reaction of the product of the first step with ethyl chloroformate in the presence of triethylamine. The third and final step involves the reaction of the product of the second step with sodium hydroxide in the presence of acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)-1H-pyrazol-5-amine hydrochloride involves the reaction of 4-bromobenzaldehyde with hydrazine hydrate to form 4-bromo-1H-pyrazole-5-carbohydrazide, which is then treated with ammonium chloride and sodium nitrite to yield 1-(4-bromophenyl)-1H-pyrazol-5-amine. The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt.", "Starting Materials": [ "4-bromobenzaldehyde", "hydrazine hydrate", "ammonium chloride", "sodium nitrite", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with hydrazine hydrate in ethanol to form 4-bromo-1H-pyrazole-5-carbohydrazide.", "Step 2: 4-bromo-1H-pyrazole-5-carbohydrazide is treated with ammonium chloride and sodium nitrite in water to yield 1-(4-bromophenyl)-1H-pyrazol-5-amine.", "Step 3: 1-(4-bromophenyl)-1H-pyrazol-5-amine is treated with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
2138015-46-8 |
Molecular Formula |
C9H9BrClN3 |
Molecular Weight |
274.5 |
Purity |
95 |
Origin of Product |
United States |
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